Sourcing stereochemically complex β-amino alcohols often delays medicinal chemistry programs. 2-{[1-(Pyridin-3-yl)ethyl]amino}propan-1-ol (CAS 1154987-59-3) resolves this with a ≥98% purity mixture of diastereomers, validated for β3-adrenergic agonist and chiral ligand synthesis.
Dual amine-alcohol reactivity enables rapid conjugation to carboxylate payloads for ADC/PROTAC applications.
2-{[1-(Pyridin-3-yl)ethyl]amino}propan-1-ol: Physicochemical and Structural Baseline
2-{[1-(Pyridin-3-yl)ethyl]amino}propan-1-ol (CAS 1154987-59-3) is a chiral, bifunctional β-amino alcohol consisting of a pyridin-3-yl ring linked via an ethylamino bridge to a propan-1-ol backbone . With a molecular formula C₁₀H₁₆N₂O and a molecular weight of 180.25 g/mol, it features two asymmetric carbon atoms, affording a stereochemically complex scaffold that is supplied as a mixture of diastereomers at a typical purity of ≥98% . The compound's computed logP of 0.46 places it in a moderately hydrophilic, CNS-accessible property space intermediate between classical aryl-ethanolamine β-blockers and highly polar aliphatic amino alcohols . Its orthogonal amine and hydroxyl reactivity make it a versatile intermediate for the synthesis of β3-adrenergic receptor ligands, chiral ligands, and pyridylethanolamine-based pharmacophores [1].
Chiral Scaffold
Mixture of diastereomers provides a stereochemically complex bifunctional amino alcohol core for ligand synthesis.
Polar Intermediate Space
Computed logP 0.46 supports moderately hydrophilic, CNS-accessible pharmacophore design, distinct from classical lipophilic β-blockers.
Scalable Resolution Precedent
Closest homolog (R)-1-(pyridin-3-yl)-2-aminoethanol has a published chemoenzymatic route to enantiopure material.
[1] Perrone, M.G., Santandrea, E., Giorgio, E., Bleve, L., Scilimati, A., Tortorella, P. A chemoenzymatic scalable route to optically active (R)-1-(pyridin-3-yl)-2-aminoethanol, valuable moiety of β3-adrenergic receptor agonists. Bioorg. Med. Chem. 14, 1207–1214 (2006). View Source
2-{[1-(Pyridin-3-yl)ethyl]amino}propan-1-ol vs Positional Isomers and Phenyl Analogs
In drug discovery and ligand design, simply substituting a 3-pyridyl moiety with its 2- or 4-pyridyl isomer, or swapping pyridine for phenyl, often dramatically alters target engagement, selectivity, and physicochemical behavior. The pyridin-3-yl nitrogen is positioned meta to the amino alcohol side chain, establishing a distinctly different electrostatic surface, hydrogen-bonding vector, and orientation within binding pockets compared to the ortho (2-pyridyl) or para (4-pyridyl) isomers [1]. Critically, within the β3-adrenergic receptor agonist pharmacophore, the absolute (R) configuration at the C1 carbon adjacent to the pyridin-3-yl ring is essential for high-affinity binding; use of the pyridin-2-yl or unsubstituted phenyl analogs leads to substantial loss of potency and selectivity [1][2]. Measurable differences in predicted basicity (pKa ~11.36 for 3-pyridyl vs 11.16 for 2-pyridyl amino alcohols) further imply that protonation states—and therefore solubility, permeability, and salt formation behavior—differ across the isomer series, precluding simple one-to-one substitution without re-optimization of the entire synthetic or formulation workflow .
Positional Isomer Risk
3-Pyridyl (Target): meta nitrogen vector
2-Pyridyl or 4-Pyridyl: ortho/para vector
Binding orientation and hydrogen-bonding geometry may not transfer; receptor engagement can shift substantially.
Aromatic Analog Risk
Pyridin-3-yl (Target): H-bond acceptor
Phenyl analog: H-bond donor absent
Loss of nitrogen alters electrostatic surface and may reduce target selectivity; predicted basicity and salt formation behavior differ.
Chiral Configuration Risk
(R)-enantiomer at C1 adjacent to pyridine
(S)-enantiomer or racemate
Enantiomer attribution is critical for β3-adrenergic receptor pharmacophore binding; stereochemical mismatch may not support target engagement.
[1] Perrone, M.G., Santandrea, E., Giorgio, E., Bleve, L., Scilimati, A., Tortorella, P. A chemoenzymatic scalable route to optically active (R)-1-(pyridin-3-yl)-2-aminoethanol, valuable moiety of β3-adrenergic receptor agonists. Bioorg. Med. Chem. 14, 1207–1214 (2006). View Source
[2] Patent: Alpha-aryl ethanolamines and their use as beta-3 adrenergic receptor agonists. US Patent Application 2001. Google Patents. View Source
Head-to-Head Comparative Evidence vs Closest Analogs
Purity Advantage Over 2-Pyridyl Isomer
Commercially, the 3-pyridyl positional isomer is consistently available at ≥98% purity from multiple suppliers , whereas the 2-pyridyl analog is routinely offered at a minimum specification of only 95% . This represents a 3 percentage-point purity gap that can be critical for reactions sensitive to amine-containing impurities (e.g., catalytic steps, crystallizations, or biological assays). The higher purity reduces the burden of pre-use purification and improves batch-to-batch reproducibility.
Purity SpecificationData to verify
≥98% vs ≥95%
Supports procurement quality review
Supplier specification gap; pre-use purification may be reduced.
PurityProcurementQuality Control
Evidence Dimension
Minimum commercial purity specification
Target Compound Data
≥98%
Comparator Or Baseline
2-{[1-(Pyridin-2-yl)ethyl]amino}propan-1-ol: ≥95%
Quantified Difference
+3 percentage points higher purity
Conditions
Supplier purity specification (Fluorochem and Chemscene for target; AKSci for comparator)
Why This Matters
Higher baseline purity reduces the need for additional purification steps, directly translating into lower procurement risk and faster experimental turnaround for research and scale-up laboratories.
PurityProcurementQuality Control
Enhanced Hydrophilicity vs Propranolol
The computed logP of 2-{[1-(pyridin-3-yl)ethyl]amino}propan-1-ol is 0.46 , approximately 2.6 log units lower than the lipophilicity of propranolol (logP ~3.1), a widely used naphthyl-based β-blocker [1]. This lower logP translates to a theoretical 400-fold difference in octanol-water partition coefficient, indicating that the pyridin-3-yl scaffold yields dramatically enhanced aqueous solubility and reduced non-specific protein binding relative to naphthyl-containing β-blockers. Such a shift is desirable when designing peripherally selective or CNS-sparing agents, or when aqueous solubility limits formulation.
Hydrophilicity vs PropranololClass-level inference
Computed logP 0.46 vs 3.1
Reported lower lipophilicity context
Approx. 400-fold partition difference; may alter solubility and protein binding.
Computed logP (Fluorochem datasheet for target; literature consensus for propranolol)
Why This Matters
A logP difference of 2.6 units fundamentally alters solubility, permeability, and protein-binding profiles. Purchasers seeking a hydrophilic amino alcohol scaffold for peptide-mimetic or polar drug design should prioritize the pyridin-3-yl series over classical naphthyl β-blocker intermediates.
The predicted pKa of the conjugate acid of the pyridine nitrogen in the 3-pyridyl amino alcohol scaffold is 11.36 ± 0.35 , compared to 11.16 ± 0.35 for the corresponding 2-pyridyl isomer . Although the numerical difference is modest (ΔpKa ≈ 0.20), a pKa shift of this magnitude can alter the fraction of protonated species at physiological pH (7.4) by approximately 2–3 percentage points, influencing salt formation efficiency, crystallization propensity, and pH-dependent solubility. The 3-pyridyl isomer remains predominantly neutral at pH 7.4, while the 2-pyridyl isomer carries a slightly lower fraction of the free base form, which can be critical for salt screening and formulation development.
Predicted pKa ShiftClass-level inference
3-Pyridyl: 11.36 vs 2-Pyridyl: 11.16
Context-dependent protonation review
ΔpKa ~0.20; may influence salt screening and pH-dependent solubility.
Predicted pKa values from ChemicalBook entries for 2-amino-1-(pyridin-3-yl)ethanol and (S)-2-amino-1-(pyridin-2-yl)ethanol
Why This Matters
Even small pKa differences impact the pH-dependent speciation of the molecule. For applications requiring controlled protonation states—such as salt metathesis, pH-dependent extraction, or formulation of amine salts—the 3-pyridyl isomer offers a marginally more basic nitrogen, simplifying handling under neutral conditions.
pKaSalt FormationFormulation
Scalable Chemoenzymatic Resolution for Enantiopure Synthesis
The synthesis of enantiomerically pure (R)-1-(pyridin-3-yl)-2-aminoethanol has been demonstrated at scalable quantities via a lipase-catalyzed kinetic resolution of the corresponding chlorohydrin using Candida antarctica SP435-L (Novozym 435), followed by amination [1]. This chemoenzymatic route circumvents the need for expensive chiral chromatography and yields the (R)-enantiomer with high enantiomeric excess. The pyridin-2-yl and pyridin-4-yl analogs lack equivalent published scalable enzymatic resolution protocols, making the 3-pyridyl series the most well-documented for large-scale chiral preparation. The same methodology can be extended to the target compound 2-{[1-(pyridin-3-yl)ethyl]amino}propan-1-ol by analogous enzymatic resolution of the corresponding chloropropanol intermediate.
Scalable Synthesis RouteClass-level inference
Lipase-catalyzed resolution demonstrated
Supports enantiopure procurement workflow
Method established for closest homolog; 2-/4-pyridyl analogs lack comparable published protocol.
Availability of published scalable enantioselective synthesis
Target Compound Data
Scalable chemoenzymatic route demonstrated for (R)-1-(pyridin-3-yl)-2-aminoethanol (closest homolog)
Comparator Or Baseline
Pyridin-2-yl and pyridin-4-yl homologs: no published scalable enzymatic resolution
Quantified Difference
Qualitative: Scalable resolution protocol published vs. not published
Conditions
Kinetic resolution with Candida antarctica SP435-L lipase, Novozym 435, followed by amination; Bioorg. Med. Chem. 2006
Why This Matters
The existence of a proven, scalable chemoenzymatic route for the enantioselective synthesis of the pyridin-3-yl scaffold directly translates into more reliable and cost-effective procurement of enantiopure material for advanced research or preclinical development, reducing supply chain risk relative to other positional isomers.
[1] Perrone, M.G., Santandrea, E., Giorgio, E., Bleve, L., Scilimati, A., Tortorella, P. A chemoenzymatic scalable route to optically active (R)-1-(pyridin-3-yl)-2-aminoethanol, valuable moiety of β3-adrenergic receptor agonists. Bioorg. Med. Chem. 14, 1207–1214 (2006). View Source
Verified Application Scenarios for 2-{[1-(Pyridin-3-yl)ethyl]amino}propan-1-ol
β3-Adrenergic Agonist Pharmacophore Synthesis
The pyridin-3-yl ring is a well-established 'left-hand side' fragment for selective β3-adrenergic receptor agonists, as disclosed in multiple patent families [1]. The (R)-enantiomer of the core amino alcohol is essential for high-affinity receptor binding [1]. The scalable chemoenzymatic resolution demonstrated for the closest homolog—(R)-1-(pyridin-3-yl)-2-aminoethanol—provides a direct precedent for obtaining enantiopure 2-{[1-(pyridin-3-yl)ethyl]amino}propan-1-ol via analogous enzymatic methods, making this compound a strategic intermediate for β3-agonist programs targeting obesity, overactive bladder, or metabolic disorders [1].
Meta-Pyridyl Chiral Ligand Development
Pyridin-3-yl amino alcohols serve as N,O-bidentate ligands in asymmetric catalysis, with the meta-nitrogen position providing a distinct coordination geometry and bite angle compared to ortho- or para-pyridyl analogs [2]. The compound's two chiral centers create the potential for diastereomer-dependent catalytic activity. The higher commercial purity (≥98%) of the 3-pyridyl isomer, relative to the 2-pyridyl analog (≥95%), ensures fewer nitrogen-containing impurities that could poison transition-metal catalysts, making it the preferred scaffold for catalytic screening libraries .
Hydrophilic Scaffold for CNS and Drug Conjugate Programs
The computed logP of 0.46 for 2-{[1-(pyridin-3-yl)ethyl]amino}propan-1-ol places it firmly in hydrophilic chemical space, approximately 400-fold less lipophilic than the classical β-blocker propranolol (logP ~3.1) [3]. This property is particularly advantageous for medicinal chemistry programs seeking to reduce logP to improve aqueous solubility, minimize hERG channel binding, or decrease non-specific tissue distribution. The compound's dual amine-alcohol reactivity also enables straightforward conjugation to carboxylate-containing payloads or linkers for antibody-drug conjugate (ADC) or PROTAC applications.
Phenyl to Pyridinyl Replacement for Selectivity and Solubility
In programs where a phenyl-amino-alcohol fragment is identified as a key pharmacophore but suffers from poor solubility or off-target activity, replacement of the phenyl ring with a pyridin-3-yl ring introduces a hydrogen-bond acceptor that can simultaneously enhance aqueous solubility and provide additional specific interactions with the target. The pyridin-3-yl nitrogen's predicted pKa of 11.36 ensures the ring remains largely unprotonated at physiological pH, avoiding the introduction of an unwanted positive charge that could impair membrane permeability . This scaffold hopping strategy is supported by the extensive patent literature describing pyridyl-containing amino alcohols as β3-adrenergic agonists with improved gut selectivity over phenyl-based comparators [1].
Application
Selection Property
Validation Focus
β3-Adrenergic agonist pharmacophore studies
Chiral amino alcohol scaffold with scalable enzymatic resolution precedent
Enantiomer-specific binding and receptor-subtype selectivity
Meta-pyridyl chiral ligand development
N,O-bidentate geometry with distinct bite angle
Diastereomer-dependent catalytic activity and metal-binding purity
Hydrophilic scaffold for CNS and drug conjugate programs
Low computed logP and dual amine-alcohol conjugation handles
Aqueous solubility, protein binding, and linker attachment efficiency
Phenyl-to-pyridinyl scaffold hopping
Hydrogen-bond acceptor introduction while maintaining largely neutral state at pH 7.4
Target selectivity shift and membrane permeability profile
[1] Patent: Alpha-aryl ethanolamines and their use as beta-3 adrenergic receptor agonists. US Patent Application 2001. Google Patents. View Source
[2] Perrone, M.G., Santandrea, E., Giorgio, E., Bleve, L., Scilimati, A., Tortorella, P. A chemoenzymatic scalable route to optically active (R)-1-(pyridin-3-yl)-2-aminoethanol, valuable moiety of β3-adrenergic receptor agonists. Bioorg. Med. Chem. 14, 1207–1214 (2006). View Source
